2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)-N-propylacetamide

• IUPAC Name: 2-(5,6-dimethylbenzimidazol-1-yl)-N-propylacetamide
• InChI: InChI=1S/C14H19N3O/c1-4-5-15-14(18)8-17-9-16-12-6-10(2)11(3)7-13(12)17/h6-7,9H,4-5,8H2,1-3H3,(H,15,18)
• InChI Key: HTUCNDMNMXTXEB-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CN1C=NC2=C1C=C(C(=C2)C)C
• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol

Description

2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)-N-propylacetamide is a synthetic organic compound that belongs to the class of benzodiazoles Benzodiazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)-N-propylacetamide typically involves the condensation of 5,6-dimethyl-1H-1,3-benzodiazole with N-propylacetamide under specific reaction conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as acetic acid or ethanol, at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve a similar synthetic route but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)-N-propylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The benzodiazole ring can undergo substitution reactions with various electrophiles or nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or alkylating agents can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted benzodiazole derivatives.

Scientific Research Applications

2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)-N-propylacetamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)-N-propylacetamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)acetonitrile: Another benzodiazole derivative with similar structural features.

2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)-N’-hydroxyethanimidamide: A related compound with different functional groups.

Uniqueness

2-(5,6-dimethyl-1H-1,3-benzodiazol-1-yl)-N-propylacetamide is unique due to its specific functional groups and potential applications. Its distinct structure allows it to interact with different molecular targets and exhibit unique biological activities compared to other benzodiazole derivatives.